Cas no 2228238-29-5 (1-(4-Fluoro-3-nitrophenyl)prop-2-en-1-ol)

• Product Name: 1-(4-Fluoro-3-nitrophenyl)prop-2-en-1-ol
• CAS No: 2228238-29-5
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 5779992
• PubChem ID: 165667368
• Update Time: 2025-05-24

1-(4-Fluoro-3-nitrophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-nitrophenyl)prop-2-en-1-ol
• 2228238-29-5
• EN300-1822384
• 1-(4-Fluoro-3-nitrophenyl)prop-2-en-1-ol

• Inchi： 1S/C9H8FNO3/c1-2-9(12)6-3-4-7(10)8(5-6)11(13)14/h2-5,9,12H,1H2
• InChI Key： IOLKZJXMUXDNHT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(C=C)O

Computed Properties

• Exact Mass: 197.04882128g/mol
• Monoisotopic Mass: 197.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Additional information on 1-(4-Fluoro-3-nitrophenyl)prop-2-en-1-ol

Comprehensive Overview of 1-(4-Fluoro-3-nitrophenyl)prop-2-en-1-ol (CAS No. 2228238-29-5): Properties, Applications, and Industry Relevance

1-(4-Fluoro-3-nitrophenyl)prop-2-en-1-ol (CAS No. 2228238-29-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated nitrophenyl derivative, characterized by a propenol side chain, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₈FNO₃, combines a fluoro-nitro aromatic core with an allylic alcohol functional group, enabling diverse reactivity patterns.

Recent studies highlight the compound's role in cross-coupling reactions, particularly in Suzuki-Miyaura and Heck reactions, where its electron-withdrawing nitro group enhances electrophilic reactivity. Researchers are exploring its potential as a precursor for biologically active molecules, with particular interest in kinase inhibitor development. The 4-fluoro-3-nitrophenyl moiety contributes to improved metabolic stability in drug candidates, addressing a key challenge in medicinal chemistry.

From an industrial perspective, CAS 2228238-29-5 aligns with growing demand for fluorinated building blocks in drug discovery. The global market for fluorochemicals is projected to exceed $30 billion by 2027, driven by pharmaceutical applications. This compound's dual functionality (nitro and hydroxyl groups) enables efficient derivatization, reducing synthetic steps in multi-component reactions – a critical factor for sustainable chemistry practices.

Analytical characterization of 1-(4-Fluoro-3-nitrophenyl)prop-2-en-1-ol typically involves HPLC (reverse-phase C18 columns), GC-MS (electron ionization), and ¹⁹F NMR spectroscopy. The fluorine atom produces distinct NMR shifts (δ -110 to -115 ppm relative to CFCl₃), while the nitro group generates strong UV absorption at 265-275 nm – properties leveraged in quality control protocols. Thermal analysis (DSC) reveals a melting point range of 78-82°C, with decomposition onset above 180°C under nitrogen atmosphere.

Environmental considerations for nitrophenyl compounds have spurred development of greener synthesis routes. Recent patents describe catalytic hydrogenation methods to convert the nitro group into more eco-friendly amines, while preserving the valuable fluoroaromatic structure. Such innovations address regulatory pressures under REACH and TSCA frameworks, particularly regarding nitroaromatic biodegradability.

The compound's structure-activity relationship (SAR) potential is being investigated in fragment-based drug design. Computational studies suggest the allylic alcohol moiety can participate in hydrogen-bonding networks with protein targets, while the fluoro-nitro group modulates electron density for optimized binding. These features make it valuable for developing selective enzyme inhibitors, especially in oncology and CNS drug research.

Supply chain dynamics for CAS 2228238-29-5 reflect broader trends in fine chemical distribution. Major producers are implementing blockchain-based batch tracking to ensure purity (>98% by HPLC) and compliance with Good Manufacturing Practice (GMP) standards. Storage recommendations typically specify amber glass containers under inert gas, with shelf-life stability studies showing <5% degradation after 24 months at -20°C.

Emerging applications include use as a photoaffinity labeling probe in proteomics, where the nitro group facilitates UV-induced crosslinking. Researchers are also evaluating its potential in metal-organic frameworks (MOFs) as a functional linker, capitalizing on the compound's rigid aromatic core and coordination-capable hydroxyl group. These cutting-edge applications demonstrate how traditional aryl alcohols are finding new utility in advanced materials science.

From a safety perspective, standard handling procedures for nitrophenyl derivatives should be followed, including PPE (nitrile gloves, safety goggles) and local exhaust ventilation. While not classified as hazardous under GHS criteria, prudent laboratory practice recommends avoiding prolonged skin contact due to potential sensitization risks associated with similar structures. Waste disposal should comply with local regulations for nitro-containing compounds.

The scientific literature documents over 15 synthetic routes to 1-(4-Fluoro-3-nitrophenyl)prop-2-en-1-ol, with recent emphasis on continuous flow chemistry approaches that improve yield (typically 65-75%) and reduce organic solvent consumption. Key improvements include palladium-catalyzed aryl-allyl coupling optimizations and microwave-assisted nitration techniques that minimize byproduct formation.

Looking forward, 2228238-29-5 represents an important example of how multifunctional intermediates are enabling more efficient drug discovery pipelines. Its balanced lipophilicity (calculated logP ~1.8) and molecular weight (197.16 g/mol) make it particularly valuable for fragment-based screening libraries. As the pharmaceutical industry increasingly prioritizes rational molecular design, such carefully engineered building blocks will continue gaining strategic importance.